Cas no 869069-23-8 (2-(4-chlorophenyl)-9-(2-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 2-(4-chlorophenyl)-9-(2-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 869069-23-8
• MF: C₁₉H₁₄ClN₅O₃
• MW: 395.799162387848
• CID: 5971795
• PubChem ID: 7196954
• Update Time: 2025-07-15

2-(4-chlorophenyl)-9-(2-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-9-(2-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• 2-(4-chlorophenyl)-9-(2-methoxyphenyl)-8-oxo-7H-purine-6-carboxamide
• F1848-0116
• 869069-23-8
• CHEMBL4590788
• SR-01000017042
• AKOS002008077
• CCG-299990
• SR-01000017042-1
• AB00676509-01

• Inchi： 1S/C19H14ClN5O3/c1-28-13-5-3-2-4-12(13)25-18-15(23-19(25)27)14(16(21)26)22-17(24-18)10-6-8-11(20)9-7-10/h2-9H,1H3,(H2,21,26)(H,23,27)
• InChI Key： PDYSFADGQPKTPP-UHFFFAOYSA-N
• SMILES： N1C2=C(N=C(C3=CC=C(Cl)C=C3)N=C2C(N)=O)N(C2=CC=CC=C2OC)C1=O

Computed Properties

• Exact Mass: 395.0785170g/mol
• Monoisotopic Mass: 395.0785170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(4-chlorophenyl)-9-(2-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Recent Advances in the Study of 2-(4-chlorophenyl)-9-(2-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS: 869069-23-8)

The compound 2-(4-chlorophenyl)-9-(2-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS: 869069-23-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This purine derivative has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the compound's interaction with specific biological targets, particularly in the context of kinase inhibition. Studies have demonstrated that 2-(4-chlorophenyl)-9-(2-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide exhibits selective inhibition against certain protein kinases, making it a promising candidate for the treatment of diseases such as cancer and inflammatory disorders. The compound's unique structural features, including the chlorophenyl and methoxyphenyl substituents, contribute to its binding affinity and selectivity.

In vitro and in vivo studies have provided insights into the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have highlighted the compound's favorable bioavailability and stability, which are critical factors for its further development as a therapeutic agent. Additionally, molecular docking simulations have been employed to predict the compound's binding modes with target proteins, offering valuable information for structure-activity relationship (SAR) optimization.

One of the most notable findings from recent research is the compound's ability to modulate signaling pathways involved in cell proliferation and apoptosis. For instance, it has been shown to inhibit the activity of key kinases in the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. This inhibition leads to reduced cell viability and increased apoptosis in cancer cell lines, suggesting its potential as an anticancer agent.

Further investigations have explored the compound's potential in combination therapies. Preliminary data indicate that 2-(4-chlorophenyl)-9-(2-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide can synergize with existing chemotherapeutic agents, enhancing their efficacy and potentially overcoming drug resistance. These findings open new avenues for the development of combination regimens in oncology.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as toxicity, off-target effects, and formulation stability need to be addressed in future studies. Ongoing research is focused on optimizing the compound's chemical structure to improve its therapeutic index and reduce potential side effects.

In conclusion, 2-(4-chlorophenyl)-9-(2-methoxyphenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide represents a promising scaffold for the development of novel kinase inhibitors. Its unique pharmacological profile and demonstrated biological activity make it a valuable candidate for further investigation. Future studies should prioritize preclinical evaluation and clinical translation to fully realize its therapeutic potential.